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Compound of Interest

Compound Name: SBI-425

Cat. No.: B15574920 Get Quote

For researchers and scientists working with the potent tissue-nonspecific alkaline phosphatase

(TNAP) inhibitor, SBI-425, ensuring its proper disposal is a critical component of laboratory

safety and environmental responsibility. While specific disposal protocols are ultimately dictated

by the compound's Safety Data Sheet (SDS) and local regulations, this guide provides

essential information and procedural guidance for the safe handling and disposal of SBI-425.

Immediate Safety and Handling Precautions:

Before addressing disposal, it is crucial to handle SBI-425 with care. This compound is

intended for research use only and is not for human or veterinary use. Standard laboratory

personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-

resistant gloves, should be worn at all times. All handling of the solid compound should be

performed in a well-ventilated area, preferably within a chemical fume hood.

Summary of SBI-425 Properties
To inform safe handling and disposal decisions, a summary of the known properties of SBI-425
is presented below.
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Property Value

CAS Number 1451272-71-1

Molecular Formula C₁₃H₁₂ClN₃O₄S

Molecular Weight 341.77 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage Store at -20°C

Procedural Guidance for the Disposal of SBI-425
The following steps outline a general, best-practice approach to the disposal of SBI-425.

Crucially, these steps must be cross-referenced with the specific instructions provided in the

manufacturer's Safety Data Sheet (SDS) and your institution's environmental health and safety

(EHS) guidelines.

Step 1: Waste Identification and Segregation
All materials contaminated with SBI-425, including the pure compound, solutions, and

contaminated labware (e.g., pipette tips, tubes, gloves), must be treated as chemical waste.[1]

[2] It is imperative to segregate this waste at the point of generation to prevent reactions with

incompatible chemicals.[2][3]

Solid Waste: Collect unused or waste SBI-425 powder, along with any contaminated items

like weighing paper or spill cleanup materials, in a designated, properly labeled hazardous

waste container.

Liquid Waste: Solutions of SBI-425, typically prepared in DMSO, should be collected in a

separate, compatible hazardous waste container. Do not mix this waste with other solvent

streams unless permitted by your institution's EHS office.[4][5] Aqueous solutions should be

collected separately from organic solvent waste.[6]

Empty Containers: The original container of SBI-425, once empty, should be managed as

hazardous waste. If the container held what is classified as an acutely hazardous waste, it
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must be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.[1]

[6] The defaced, rinsed container may then be disposed of as regular trash, pending

institutional policies.[1][7]

Step 2: Proper Waste Containerization and Labeling
Use only appropriate, chemical-resistant containers for waste collection.[8][9] The container

must be kept securely closed except when adding waste.[6][8]

All waste containers must be accurately and clearly labeled with a hazardous waste tag

provided by your institution's EHS office.[9] The label should include:

The full chemical name: "SBI-425" and the solvent (e.g., "Dimethyl Sulfoxide"). Avoid

abbreviations or chemical formulas.[9]

The concentration and volume of the waste.

The date of waste generation.[9]

The associated hazards (to be determined from the SDS).

Step 3: Storage of Chemical Waste
Store waste containers in a designated satellite accumulation area (SAA) within the laboratory.

[3][8] This area should be at or near the point of waste generation and under the control of

laboratory personnel.[8] Ensure that incompatible waste streams are physically segregated.[3]

Step 4: Arrange for Chemical Waste Pickup
Once the waste container is full or has reached the storage time limit set by your institution,

arrange for its collection by your EHS department or a certified hazardous waste disposal

company.[1][8] Never dispose of SBI-425 or its solutions down the sink or in the regular trash.

[1][9]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical like SBI-425.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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